Cas no 59150-87-7 (Butanoic acid, 2-[(3-hydroxyphenyl)methylene]-)

Butanoic acid, 2-[(3-hydroxyphenyl)methylene]- structure
59150-87-7 structure
Product Name:Butanoic acid, 2-[(3-hydroxyphenyl)methylene]-
CAS No:59150-87-7
MF:C11H12O3
MW:192.211183547974
CID:4053406
PubChem ID:6019831
Update Time:2025-04-22

Butanoic acid, 2-[(3-hydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(3-hydroxyphenyl)methylene]-
    • (2Z)-2-[(3-hydroxyphenyl)methylidene]butanoic acid
    • 633-117-6
    • alpha-ethyl-3-hydroxycinnamic acid
    • SCHEMBL6338925
    • EN300-390437
    • (2E)-2-[(3-hydroxyphenyl)methylidene]butanoic acid
    • 59150-87-7
    • Inchi: 1S/C11H12O3/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-7,12H,2H2,1H3,(H,13,14)/b9-6+
    • InChI Key: JGVQTQGCFDAAOM-RMKNXTFCSA-N
    • SMILES: OC1=CC=CC(=C1)/C=C(/C(=O)O)\CC

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

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